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Compound of Interest

Compound Name: uPSEM792 hydrochloride

Cat. No.: B2678845 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: uPSEM792 hydrochloride is an ultrapotent and highly selective

Pharmacologically Selective Effector Molecule (PSEM). It is designed to activate specific

engineered receptors known as Pharmacologically Selective Actuator Modules (PSAMs),

particularly the PSAM⁴-GlyR and PSAM⁴-5HT3 chimeric ion channels.[1][2][3] Unlike

DREADDs (Designer Receptors Exclusively Activated by Designer Drugs), which are G-protein

coupled receptors (GPCRs) that modulate signaling cascades (e.g., Gq, Gi, Gs), PSAMs are

engineered ligand-gated ion channels that provide direct and rapid control over neuronal

activity.[4] When uPSEM792 binds to the PSAM⁴-GlyR, it opens the integrated chloride

channel, leading to hyperpolarization and subsequent silencing of the target neuron.[1][5] Its

high potency, selectivity, and brain-penetrant nature make it a valuable tool for precise

chemogenetic manipulation of neural circuits in vitro and in vivo.[1][2]

Physicochemical Properties and Solubility
uPSEM792 hydrochloride is a water-soluble compound, which simplifies the preparation of

solutions for many experimental paradigms.[1][3] However, for certain applications, particularly

in vivo studies requiring specific formulations for systemic administration, alternative vehicles

may be necessary. The following table summarizes the solubility of uPSEM792 hydrochloride
in various common solvents and vehicle systems.

Table 1: Solubility of uPSEM792 Hydrochloride
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Vehicle/Solven
t

Max
Concentration
(mg/mL)

Max
Concentration
(mM)

Notes Source(s)

Water 27.77 100
Readily
soluble.

[1][2]

Water 10 36.0

May require

sonication to fully

dissolve.

[6]

DMSO 2 7.2 Clear solution.

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 9.5 ≥ 34.2

A common

vehicle for in vivo

systemic

administration.

Saturation was

not reached at

this

concentration.

[7]

10% DMSO,

90% (20% SBE-

β-CD in Saline)

≥ 9.5 ≥ 34.2

Alternative in

vivo vehicle.

Saturation was

not reached at

this

concentration.

[7]

Molecular Weight of uPSEM792 HCl is 277.75 g/mol .[1]

Diagrams and Workflows
Mechanism of Action
The diagram below illustrates the mechanism by which uPSEM792 silences a neuron

expressing the engineered PSAM⁴-GlyR ion channel.
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Caption: uPSEM792 binds to PSAM⁴-GlyR, causing Cl⁻ influx and neuronal silencing.

Experimental Workflow
This workflow outlines the preparation of a standard vehicle solution for in vivo administration.
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Start: Prepare In Vivo Solution

1. Calculate Required Mass
of uPSEM792 HCl

2. Weigh Compound

3. Prepare DMSO Stock
(e.g., 95 mg/mL)

4. Add DMSO Stock to PEG300
(Vortex to Mix)

5. Add Tween-80
(Vortex to Mix)

6. Add Saline (q.s.)
(Vortex to Mix)

7. Sterile Filter (0.22 µm)

Ready for Injection
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Caption: Workflow for preparing a multi-component vehicle for in vivo studies.
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Experimental Protocols
Store solid uPSEM792 hydrochloride at -20°C, desiccated.[1] Once reconstituted, it is

recommended to prepare fresh solutions daily.[3] If storage is necessary, aliquot solutions and

store at -20°C for up to one month.[3][6] Avoid repeated freeze-thaw cycles.[6]

Protocol 1: Preparation of Aqueous Stock Solution (10
mM for In Vitro Use)
This protocol is suitable for most in vitro applications, such as cell culture or brain slice

electrophysiology, where the final concentration will be in the nM range.

Materials:

uPSEM792 hydrochloride (MW: 277.75)

Sterile, nuclease-free water

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes

Procedure:

Calculate Mass: Determine the mass of uPSEM792 HCl required. For 1 mL of a 10 mM stock

solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 277.75 g/mol * (1000 mg / 1 g) = 2.778

mg

Weigh: Carefully weigh out 2.78 mg of uPSEM792 HCl and place it in a sterile

microcentrifuge tube.

Dissolve: Add 1 mL of sterile water to the tube.
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Mix: Vortex the solution thoroughly until the solid is completely dissolved. If dissolution is

slow, use an ultrasonic bath for 5-10 minutes.[6]

Storage: Use the solution fresh or aliquot and store at -20°C. Before use, thaw the aliquot

and ensure the compound is fully in solution.

Protocol 2: Preparation of Vehicle for In Vivo
Administration
This protocol describes the preparation of a common vehicle (10% DMSO, 40% PEG300, 5%

Tween-80, 45% Saline) used to enhance solubility and stability for systemic injections (e.g.,

intraperitoneal, subcutaneous).[7]

Materials:

uPSEM792 hydrochloride

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile conical tube

0.22 µm syringe filter

Procedure:

Prepare Stock: First, prepare a concentrated stock solution of uPSEM792 HCl in DMSO. For

example, to achieve a final concentration of 1 mg/mL in the complete vehicle, you might

prepare a 10 mg/mL stock in DMSO.

Mixing Order (Critical): The order of solvent addition is crucial for preventing precipitation. To

prepare 1 mL of the final solution: a. To a sterile conical tube, add 400 µL of PEG300. b. Add

100 µL of the uPSEM792/DMSO stock solution to the PEG300. Vortex thoroughly until the
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solution is clear and homogenous. c. Add 50 µL of Tween-80. Vortex again until fully mixed.

d. Slowly add 450 µL of sterile saline to bring the total volume to 1 mL. Vortex one final time.

Final Check: The final solution should be clear. If any precipitation is observed, gentle

warming or sonication may be applied, but clarity is essential before administration.

Sterilization: Draw the final solution into a sterile syringe and pass it through a 0.22 µm

syringe filter to ensure sterility before injection.

Administration: The solution is now ready for in vivo administration. Always prepare a

corresponding vehicle-only control (containing all components except uPSEM792) for your

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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